2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid
Overview
Description
2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid (2-CPMB) is a synthetic compound that has been widely studied due to its potential applications in the fields of medicine and biochemistry. This compound is a derivative of trifluoromethylbutanoic acid and is characterized by a phenyl group attached to a carbon atom of the acid. 2-CPMB has been studied for its potential use in the synthesis of drugs, as a catalyst in chemical reactions, and for its ability to act as a prodrug.
Scientific Research Applications
2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid has been studied for its potential use in the synthesis of drugs, as a catalyst in chemical reactions, and for its ability to act as a prodrug. It has been used in the synthesis of several drugs, including the antidepressant citalopram and the anticonvulsant pregabalin. 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid has also been studied for its potential use as a catalyst in the synthesis of other compounds, such as the anti-cancer drug capecitabine. Additionally, 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid has been studied for its ability to act as a prodrug, which can be used to deliver drugs to specific sites in the body.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid is not fully understood. However, it is believed that the compound may act as a prodrug, which is a compound that is converted into an active drug in the body. It is thought that the compound acts as a prodrug by undergoing a chemical reaction in the body to form an active drug. Additionally, it is believed that 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid may act as a catalyst in chemical reactions, which could potentially lead to the formation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid are not well understood. However, studies have shown that the compound has the potential to act as a prodrug, which could potentially lead to the delivery of drugs to specific sites in the body. Additionally, 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid has been studied for its potential use as a catalyst in chemical reactions, which could potentially lead to the formation of other compounds.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid has several advantages for laboratory experiments. The compound is relatively easy to synthesize and the reaction is reversible, meaning that the reaction can be stopped at any point. Additionally, the compound has the potential to act as a prodrug and a catalyst in chemical reactions, which could potentially lead to the formation of other compounds. However, the compound also has certain limitations. The mechanism of action of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid is not fully understood, and the compound has not been extensively studied for its potential use as a prodrug or catalyst.
Future Directions
The potential applications of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid in the fields of medicine and biochemistry are still being explored. Future research should focus on further elucidating the mechanism of action of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid and its potential use as a prodrug and catalyst in chemical reactions. Additionally, further studies should be conducted to explore the potential applications of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid in the synthesis of drugs and other compounds. Additionally, further studies should be conducted to better understand the biochemical and physiological effects of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid. Finally, research should focus on the development of methods for the synthesis of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid in a more efficient and cost-effective manner.
Synthesis Methods
2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid can be synthesized from trifluoromethylbutanoic acid (TFMB) by the reaction of TFMB with 4-chlorophenylmagnesium bromide. The reaction of these two compounds results in the formation of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid and magnesium bromide. This reaction is typically carried out at room temperature and requires the presence of a catalyst. The reaction is reversible and can be stopped at any point by removing the catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid involves the introduction of a chloro group, trifluoromethyl group, and a methyl group onto a butanoic acid backbone.", "Starting Materials": [ "4-chlorobenzaldehyde", "ethyl trifluoroacetate", "methyl 2-bromobutanoate", "sodium hydride", "dimethylformamide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 4-chloroacetophenone by Friedel-Crafts acylation of 4-chlorobenzaldehyde with acetyl chloride in the presence of aluminum chloride catalyst.", "Step 2: Synthesis of ethyl 4-chlorophenylacetate by reacting 4-chloroacetophenone with ethyl trifluoroacetate in the presence of sodium hydride and dimethylformamide.", "Step 3: Synthesis of methyl 2-(4-chlorophenyl)butanoate by reacting ethyl 4-chlorophenylacetate with methyl 2-bromobutanoate in the presence of sodium hydride and dimethylformamide.", "Step 4: Synthesis of 2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid by hydrolyzing methyl 2-(4-chlorophenyl)butanoate with hydrochloric acid, followed by neutralization with sodium hydroxide and extraction with diethyl ether." ] } | |
CAS RN |
2122323-60-6 |
Product Name |
2-(4-chlorophenyl)-4,4,4-trifluoro-2-methylbutanoic acid |
Molecular Formula |
C11H10ClF3O2 |
Molecular Weight |
266.6 |
Purity |
95 |
Origin of Product |
United States |
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